Cas no 21339-55-9 ((S)-2-Amino-3-(1-methyl-1h-indol-3-yl)propanoic Acid)

(S)-2-Amino-3-(1-methyl-1h-indol-3-yl)propanoic Acid Properties

Names and Identifiers

• (S)-2-Amino-3-(1-methyl-1H-indol-3-yl)propanoic acid
• N-A-METHYL-L-TRYPTOPHAN
• N ALPHA-METHYL-L(+)-TRYPTOPHAN
• N-ALPHA-METHYL-L-TRYPTOPHAN
• N-METHYLTRYPTOPHAN
• N-ME-TRP-OH
• N-ME-TRYPTOPHAN
• N-METHYL-L-TRYPTOPHAN
• 1-methyl-l-tryptopha
• (2S)-2-amino-3-(1-methylindol-3-yl)propanoic acid
• 1-Methyl-L-tryptophan
• 1-METHYL-L-TRYPTOPHANE
• L-ABRINE
• L-Tryptophan, 1-methyl-
• Abrine
• 1-methyl-(D,L)-tryptophan
• BIDD:GT0440
• H-L-Trp(N-CH3)-OH
• H-Trp(1-Me)-OH
• 1-Methyltryptophan
• L-(-)-1-Methyltryptophan
• L-1-Methyltryptophan
• tryptophan, 1-methyl-
• XD0FY1J13B
• 1-methyl-tryptophan
• 1-LMT
• 1-L-MT
• L-1-methyl-tryptophan
• PubChem10689
• 1-methyl -L-tryptophan
• GTPL8225
• (S)-Indoximod
• +Expand

• MDL： MFCD00467133
• InChIKey： ZADWXFSZEAPBJS-JTQLQIEISA-N
• Inchi： 1S/C12H14N2O2/c1-14-7-8(6-10(13)12(15)16)9-4-2-3-5-11(9)14/h2-5,7,10H,6,13H2,1H3,(H,15,16)/t10-/m0/s1
• SMILES： O([H])C([C@]([H])(C([H])([H])C1=C([H])N(C([H])([H])[H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])[H])=O

Computed Properties

• Exact Mass: 218.10600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 218.105527694 g/mol
• Heavy Atom Count: 16
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 68.2
• Molecular Weight: 218.25

Experimental Properties

• LogP: 1.83300
• PSA: 68.25000
• Boiling Point: 429.3℃/760mmHg
• Melting Point: 242-245 °C (lit.)
• Color/Form: solid
• Solubility: Not determined
• Optical Activity: [α]24/D −8.0°, c = 2 in acetic acid
• Density: 1.28

(S)-2-Amino-3-(1-methyl-1h-indol-3-yl)propanoic Acid Security Information

• RTECS：YN7135000
• WGK Germany：3
• Safety Instruction： S36
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD135751)
• Risk Phrases： 20/21/22
• Signal Word：Warning

(S)-2-Amino-3-(1-methyl-1h-indol-3-yl)propanoic Acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%